Cas no 1396768-99-2 (1-(2-chloro-6-fluorobenzoyl)-4-({[(furan-2-yl)methyl]sulfanyl}methyl)piperidine)

• Product Name: 1-(2-chloro-6-fluorobenzoyl)-4-({[(furan-2-yl)methyl]sulfanyl}methyl)piperidine
• CAS No: 1396768-99-2
• MF: C₁₈H₁₉ClFNO₂S
• MW: 367.865366220474
• CID: 5364624
• Update Time: 2025-06-25

1-(2-chloro-6-fluorobenzoyl)-4-({[(furan-2-yl)methyl]sulfanyl}methyl)piperidine Chemical and Physical Properties

Names and Identifiers

• (2-chloro-6-fluorophenyl)-[4-(furan-2-ylmethylsulfanylmethyl)piperidin-1-yl]methanone
• 1-(2-chloro-6-fluorobenzoyl)-4-({[(furan-2-yl)methyl]sulfanyl}methyl)piperidine

• Inchi： 1S/C18H19ClFNO2S/c19-15-4-1-5-16(20)17(15)18(22)21-8-6-13(7-9-21)11-24-12-14-3-2-10-23-14/h1-5,10,13H,6-9,11-12H2
• InChI Key： OWPJEKOEHUKNGU-UHFFFAOYSA-N
• SMILES： C(C1=C(F)C=CC=C1Cl)(N1CCC(CSCC2=CC=CO2)CC1)=O

Additional information on 1-(2-chloro-6-fluorobenzoyl)-4-({[(furan-2-yl)methyl]sulfanyl}methyl)piperidine

Professional Introduction to Compound with CAS No. 1396768-99-2 and Product Name: 1-(2-chloro-6-fluorobenzoyl)-4-({[(furan-2-yl)methyl]sulfanyl}methyl)piperidine

The compound with the CAS number 1396768-99-2 and the product name 1-(2-chloro-6-fluorobenzoyl)-4-({[(furan-2-yl)methyl]sulfanyl}methyl)piperidine represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its complex structural framework, has garnered attention due to its potential applications in medicinal chemistry and drug discovery. The presence of multiple functional groups, including a chloro and fluoro substituent on the benzoyl moiety, alongside a piperidine ring substituted with a furan-2-ylmethylsulfanyl group, makes it a versatile candidate for further investigation.

In recent years, the development of novel scaffolds for therapeutic agents has been a focal point in pharmaceutical research. The compound in question exhibits structural features that are reminiscent of molecules known to interact with biological targets in a selective manner. Specifically, the piperidine core is a common pharmacophore in many drugs due to its ability to modulate biological activity through interactions with protein targets. The introduction of the furan-2-ylmethylsulfanyl group adds an additional layer of complexity, potentially influencing both solubility and metabolic stability.

One of the most intriguing aspects of this compound is its potential role as an intermediate in the synthesis of more complex molecules. The benzoyl group, when coupled with the chloro and fluoro substituents, suggests that it may serve as a precursor for further functionalization. This is particularly relevant in the context of modern drug design, where modular approaches are increasingly employed to streamline the synthesis of novel compounds.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry. The fluoro atom, in particular, is known for its ability to enhance metabolic stability and binding affinity. In the case of this compound, the fluoro substituent is located on the benzoyl ring, which may contribute to its overall pharmacological properties. This positioning allows for potential interactions with biological targets that are sensitive to small changes in electronic distribution.

The chloro substituent on the benzoyl moiety also plays a critical role in determining the compound's reactivity and biological activity. Chloro groups are frequently found in pharmaceuticals due to their ability to participate in hydrogen bonding and other forms of molecular interaction. In this context, the presence of both chloro and fluoro substituents may enhance the compound's binding affinity to specific biological targets.

Furthermore, the furan-2-ylmethylsulfanyl group introduces a sulfur atom into the molecular structure. Sulfur-containing compounds are well-documented for their diverse biological activities, ranging from anti-inflammatory effects to antimicrobial properties. The specific arrangement of this group around the piperidine ring suggests that it may influence both solubility and bioavailability, making it an attractive candidate for further optimization.

Current research trends indicate that multi-target directed ligands (MTDLs) are becoming increasingly important in drug discovery. These compounds are designed to interact with multiple biological targets simultaneously, which can lead to synergistic effects and improved therapeutic outcomes. The structure of this compound aligns well with this concept, as it contains multiple functional groups that could potentially interact with different targets.

In addition to its structural complexity, this compound has potential applications in the development of new therapeutic agents. For instance, it could be used as a scaffold for designing molecules that target neurological disorders or cancer. The combination of a benzoyl, chloro, and fluoro group on one side and a piperidine ring substituted with a furan-2-ylmethylsulfanyl group on the other creates a versatile platform for further exploration.

The synthesis of this compound involves several key steps that highlight its complexity. The introduction of the chloro and fluoro substituents requires careful control over reaction conditions to ensure high yield and purity. Similarly, the attachment of the furan-2-ylmethylsulfanyl group necessitates precise synthetic methodologies to maintain structural integrity.

From a computational chemistry perspective, modeling studies have suggested that this compound may exhibit favorable binding properties to certain protein targets. These studies have been instrumental in guiding synthetic efforts and optimizing molecular properties for improved efficacy.

In conclusion, the compound with CAS number 1396768-99-2 and product name 1-(2-chloro-6-fluorobenzoyl)-4-({[(furan-2-yl)methyl]sulfanyl}methyl)piperidine represents a promising candidate for further investigation in pharmaceutical chemistry. Its unique structural features and potential applications make it an attractive subject for future research endeavors aimed at developing novel therapeutic agents.